Cas no 1020975-94-3 (3-ethyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 3-ethyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1020975-94-3
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 5166100
• PubChem ID: 28485975
• Update Time: 2026-03-04

3-ethyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(3-ethylphenyl)-
• 3-ethyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C13H15NS/c1-2-11-4-3-5-13(8-11)14-9-12-6-7-15-10-12/h3-8,10,14H,2,9H2,1H3
• InChI Key： JQPKRNKOSCMXHT-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=CC(CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-ethyl-N-(thiophen-3-yl)methylaniline

3-Ethyl-N-(Thiophen-3-yl)Methylaniline: A Comprehensive Overview

3-Ethyl-N-(Thiophen-3-yl)Methylaniline, also known by its CAS number 1020975-94-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a thiophene ring and an ethyl group, making it a versatile building block for various applications.

The chemical structure of 3-Ethyl-N-(Thiophen-3-yl)Methylaniline consists of a benzene ring substituted with an amino group, which is further connected to a thiophene ring via a methylene group. The ethyl substitution on the benzene ring adds to the compound's complexity and potential for functionalization. This structure not only enhances the compound's electronic properties but also makes it a promising candidate for use in advanced materials such as conductive polymers and organic semiconductors.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel materials with tailored electronic properties. For instance, researchers have explored the use of 3-Ethyl-N-(Thiophen-3-yl)Methylaniline in the synthesis of polymeric materials that exhibit improved conductivity and stability under various conditions. These findings underscore the potential of this compound in advancing technologies such as flexible electronics and energy storage devices.

In addition to its role in materials science, 3-Ethyl-N-(Thiophen-3-yl)Methylaniline has also been studied for its biological activity. Preliminary research suggests that this compound may exhibit antioxidant properties, making it a potential candidate for applications in pharmaceuticals and nutraceuticals. However, further studies are required to fully understand its bioavailability and efficacy in biological systems.

The synthesis of 3-Ethyl-N-(Thiophen-3-yl)Methylaniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is crucial for its widespread adoption in industrial applications.

In terms of environmental impact, the degradation pathways of 3-Ethyl-N-(Thiophen-3-yl)Methylaniline are currently under investigation. Understanding its behavior in different environmental conditions is essential for ensuring its safe use and disposal. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, highlighting the need for careful waste management practices.

The versatility of 3-Ethyl-N-(Thiophen-3-yl)Methylaniline lies in its ability to serve as a precursor for more complex molecules with enhanced functionalities. For example, researchers have successfully used this compound as a building block for constructing heterocyclic compounds with unique optical properties. These developments open new avenues for its application in optoelectronic devices and sensors.

In conclusion, 3-Ethyl-N-(Thiophen-3-yl)Methylaniline, CAS No. 1020975-94-3, is a compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.